Cas no 620-02-0 (5-Methylfurfural)

• Product Name: 5-Methylfurfural
• CAS No: 620-02-0
• MF: C₆H₆O₂
• MW: 110.110641956329
• MDL: MFCD00003232
• CID: 39042
• PubChem ID: 12097
• Update Time: 2026-03-25

5-Methylfurfural Chemical and Physical Properties

Names and Identifiers

• 5-Methylfuran-2-carbaldehyde
• 2-FORMYL-5-METHYLFURAN
• 5-METHYL-2-FURALDEHYDE
• 5-METHYL-2-FURANCARBALDEHYDE
• 5-METHYL-2-FURFURAL
• 5-METHYL-2-FURFUROL
• 5-METHYLFURAN-2-ALDEHYDE
• 5-METHYLFURFUROL
• FEMA 2702
• 2-Furaldehyde, 5-methyl-
• 2-Methyl-5-formylfuran
• 5-methyIfurfural
• 5-methyl-2-furaldehyd
• 5-Methyl-2-furanaldehyde
• 5-methyl-2-furancarboxaldehyd
• 5-Methyl-2-furancarboxaldehyde
• 5-Methyl-2-furancarboxaldehyde (5-methylfurfural)
• 5-methyl-furan-2-carbaldehyde
• 5-Methylfurfuraldehyde
• 5-Methylfurfural
• 5-Methyl-furfural
• 5-Methylfuraldehyde
• 5-Methyl-furfural100µg
• 2-Furancarboxaldehyde 5-methyl
• 5-Methyl furfural
• 2-Furancarboxaldehyde, 5-methyl-
• 5-Methylfuran-2-al
• 5-Methyl-2-furfuraldehyde
• FEMA No. 2702
• 5-methyl-furan-2-carbaldeh
• Furfural Impurity 1
• 5-Methylfurfural,99%

• MDL： MFCD00003232
• Inchi： 1S/C6H6O2/c1-5-2-3-6(4-7)8-5/h2-4H,1H3
• InChI Key： OUDFNZMQXZILJD-UHFFFAOYSA-N
• SMILES： CC1OC(C=O)=CC=1
• BRN： 0106895

Computed Properties

• Exact Mass: 110.03700
• Monoisotopic Mass: 110.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.7
• Topological Polar Surface Area: 30.2
• Molecular Weight: 110.11

Experimental Properties

• Color/Form: Oil
• Density: 1.107 g/mL at 25 °C(lit.)
• Boiling Point: 187 °C(lit.)
• Flash Point: Fahrenheit: 161.6 ° f < br / > Celsius: 72 ° C < br / >
• Refractive Index: n20/D 1.531(lit.)
• Solubility: 33g/l
• Water Partition Coefficient: Soluble in alcohol and water.
• PSA: 30.21000
• LogP: 1.40050
• Refractive Index: 1.525-1.532
• Sensitiveness: Air Sensitive
• FEMA: 2702
• Solubility: Soluble in benzene, toluene, carbon tetrachloride and other solvents, soluble in water, easily soluble in ethanol, miscible in ether.

5-Methylfurfural Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H319,H335,H360D
• Warning Statement： P201,P261,P305+P351+P338,P308+P313
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：LT7032500
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aryl-aldehydes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 5-Methylfurfural

Introduction to 5-Methylfurfural (CAS No. 620-02-0)

5-Methylfurfural, a compound with the chemical formula C₅H₆O₂ and CAS number 620-02-0, is a versatile organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic aldehyde is known for its unique structural properties and broad range of potential applications, making it a subject of extensive study and development.

The compound is primarily derived from renewable resources, such as agricultural waste and lignocellulosic biomass, which aligns with the growing global emphasis on sustainable and eco-friendly chemical processes. The ability to convert such waste materials into valuable chemicals like 5-Methylfurfural underscores its importance in the context of green chemistry and industrial applications.

5-Methylfurfural exhibits a variety of chemical reactivities due to the presence of both an aldehyde group and a methyl-substituted furan ring. These functional groups make it an excellent intermediate in organic synthesis, facilitating the production of more complex molecules. Its reactivity has been leveraged in the synthesis of fine chemicals, pharmaceuticals, and even biofuels.

Recent advancements in catalytic processes have further enhanced the utility of 5-Methylfurfural. Researchers have developed novel catalysts that improve the yield and selectivity of reactions involving this compound, making it more efficient for industrial-scale production. For instance, transition metal catalysts have been employed to achieve selective hydrogenation and oxidation reactions, expanding the synthetic toolkit available for chemists working with 5-Methylfurfural.

The pharmaceutical industry has shown particular interest in 5-Methylfurfural due to its potential as a precursor for active pharmaceutical ingredients (APIs). Studies have demonstrated its role in the synthesis of various therapeutic compounds, including those targeting neurological disorders and inflammatory diseases. The compound's ability to serve as a building block for complex drug molecules makes it a valuable asset in medicinal chemistry research.

In addition to its pharmaceutical applications, 5-Methylfurfural has been explored as a renewable energy source. Its high energy density and compatibility with existing fuel infrastructure make it a promising candidate for biofuel production. Research efforts are ongoing to optimize its conversion into liquid transportation fuels, which could contribute significantly to reducing reliance on fossil fuels.

The industrial production of 5-Methylfurfural has also seen advancements in process optimization. Continuous flow reactors have been introduced to enhance reaction efficiency and scalability, reducing costs associated with batch processing methods. These innovations are crucial for making 5-Methylfurfural more economically viable for large-scale applications.

The environmental impact of producing 5-Methylfurfural from renewable sources is another area of focus. Studies have highlighted its potential to replace less sustainable chemicals in various industrial processes, thereby reducing the carbon footprint associated with chemical manufacturing. This aligns with global sustainability goals and underscores the importance of developing eco-friendly alternatives.

The future prospects of 5-Methylfurfural are promising, with ongoing research aimed at uncovering new applications and improving production methods. As the demand for sustainable chemicals grows, compounds like 5-Methylfurfural are expected to play a pivotal role in shaping the future of chemical manufacturing and pharmaceutical development.